Cas no 33512-98-0 (1H-Imidazole, 2-(2,4-dichlorophenyl)-4-(trifluoromethyl)-)

1H-Imidazole, 2-(2,4-dichlorophenyl)-4-(trifluoromethyl)- structure
33512-98-0 structure
Product Name:1H-Imidazole, 2-(2,4-dichlorophenyl)-4-(trifluoromethyl)-
CAS No:33512-98-0
MF:C10H5Cl2F3N2
MW:281.061310529709
CID:1458112
PubChem ID:12811214
Update Time:2025-04-20

1H-Imidazole, 2-(2,4-dichlorophenyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 2-(2,4-dichlorophenyl)-4-(trifluoromethyl)-
    • 2-(2,4-dichlorophenyl)-5-(trifluoromethyl)-1H-Imidazole
    • SCHEMBL9735463
    • DB-068842
    • 2-(2,4-dichlorophenyl)-5-trifluoromethylimidazole
    • A18663
    • 33512-98-0
    • Inchi: 1S/C10H5Cl2F3N2/c11-5-1-2-6(7(12)3-5)9-16-4-8(17-9)10(13,14)15/h1-4H,(H,16,17)
    • InChI Key: FDBHHHPHPBCLHX-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C1=NC=C(C(F)(F)F)N1)Cl

Computed Properties

  • Exact Mass: 279.97835
  • Monoisotopic Mass: 279.9781880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68
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